BE“GHE Foundational & Exploratory

Check Availability & Pricing

A Comprehensive Spectroscopic and
Crystallographic Guide to Sodium Phenolate
Trihydrate

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: Sodium phenolate trihydrate
CAS No.: 156150-40-2
Cat. No.: B041771
Get Quote
& J

This technical guide provides an in-depth analysis of the essential analytical techniques used
to characterize sodium phenolate trihydrate (CsHsONa-3H20). Designed for researchers,
scientists, and professionals in drug development, this document moves beyond mere data
presentation to explain the causality behind experimental choices and the logic of integrated
characterization. We will explore Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared
(IR) spectroscopy, and X-ray Diffraction (XRD) as pillars of structural confirmation and purity
assessment for this critical synthetic reagent.

Introduction: The Chemistry and Utility of Sodium
Phenolate Trihydrate

Sodium phenolate, the sodium salt of phenol, is a highly versatile organometallic compound. In
its trihydrate form, it offers enhanced stability and easier handling compared to its anhydrous
counterpart, making it a preferred reagent in numerous applications.[1] Its primary value stems
from the potent nucleophilicity of the phenoxide ion, which serves as a cornerstone for
reactions like the Williamson ether synthesis to produce aryl ethers and various esterification
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processes.[1] In pharmaceutical and materials science, it functions as a key intermediate for
active pharmaceutical ingredients (APIs), antiseptics, and the synthesis of phenolic resins.[1]

Given its role as a foundational building block, rigorous characterization is paramount to ensure
reaction stoichiometry, minimize impurities, and guarantee reproducible outcomes. This guide
establishes a self-validating analytical workflow to confirm the identity, purity, and hydration
state of sodium phenolate trihydrate.

Key Compound Identifiers:

Chemical Formula: CeH11NaOa4 (CeHsONa-3H20)

Molecular Weight: 170.14 g/mol [2][3]

CAS Number: 156150-40-2[2][3][4][5][6]

Appearance: White, crystalline solid.[7]

Nuclear Magnetic Resonance (NMR) Spectroscopy:
Probing the Molecular Skeleton

NMR spectroscopy provides unambiguous information about the carbon-hydrogen framework
of the phenoxide ion. The presence of the negatively charged oxygen atom significantly
influences the electronic environment of the aromatic ring compared to neutral phenol, a key
diagnostic feature.

Expertise & Experience: Why NMR?

NMR is the gold standard for structural elucidation of organic molecules. For sodium phenolate,
1H NMR confirms the substitution pattern and integrity of the aromatic ring, while 3C NMR
verifies the number and type of carbon atoms. The key is to understand how the phenoxide's
electron-donating oxygen impacts chemical shifts, pushing them upfield (to lower ppm values)
relative to phenol. The choice of a deuterated solvent that can dissolve this ionic compound
without reacting is critical; deuterium oxide (D20) is the most logical choice.

'H NMR Spectroscopy
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o Theoretical Interpretation: The *H NMR spectrum of the phenolate anion in D20 is expected
to show three distinct signals corresponding to the ortho, meta, and para protons of the
aromatic ring. Due to the symmetry of the anion, the two ortho protons (H-2, H-6) are
chemically equivalent, as are the two meta protons (H-3, H-5). The para proton (H-4) is
unique. The strong electron-donating effect of the O~ group increases the electron density at
the ortho and para positions, shielding these protons and shifting their signals upfield relative
to benzene (7.34 ppm). The protons of the three water molecules of hydration will exchange
with the D20 solvent, resulting in a single, broad HOD peak, the position of which is
concentration and temperature-dependent.

o Expected Chemical Shifts and Multiplicities:
o Ortho-protons (H-2, H-6): Expected as a doublet around 6.6-6.8 ppm.
o Para-proton (H-4): Expected as a triplet around 6.9-7.1 ppm.

o Meta-protons (H-3, H-5): Expected as a triplet (or more complex multiplet due to coupling
with both ortho and para protons) around 7.1-7.3 ppm.

3C NMR Spectroscopy

o Theoretical Interpretation: The 13C NMR spectrum will display four signals for the six carbon
atoms of the aromatic ring, reflecting the molecule's symmetry. The most dramatic effect is
the significant downfield shift of the carbon atom directly attached to the oxygen (C-1) and
the upfield shifts of the ortho (C-2, C-6) and para (C-4) carbons due to increased electron
density. PubChem notes the availability of a reference 3C NMR spectrum, underscoring its
utility in standard characterization.[8]

o Expected Chemical Shifts:

[e]

C1 (C-O7): ~168-172 ppm

o

C4 (Para): ~122-124 ppm

[¢]

C2/C6 (Ortho): ~118-120 ppm

[¢]

C3/C5 (Meta): ~130-132 ppm
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Trustworthiness: Self-Validating NMR Protocol

A robust protocol ensures that the acquired data is reliable and accurately reflects the sample's
identity.

Experimental Protocol: *H and 3C NMR

o Sample Preparation: Accurately weigh 15-20 mg of sodium phenolate trihydrate and
dissolve it in 0.6-0.7 mL of deuterium oxide (D20, 99.9% D). Ensure complete dissolution.

e Instrumentation: Use a 400 MHz (or higher) NMR spectrometer.
e 1H NMR Acquisition:

o Acquire a standard proton spectrum with 8-16 scans.

o Set the spectral width to cover a range of -2 to 12 ppm.

o Apply a solvent suppression technique (e.g., presaturation) to attenuate the residual HOD
signal.

e 13C NMR Acquisition:
o Acquire a proton-decoupled 13C spectrum.
o Set the spectral width from 0 to 200 ppm.

o A sufficient number of scans (e.g., 1024 or more) is required due to the low natural
abundance of 13C.

o Data Processing: Process the data using appropriate software (e.g., MestReNova, TopSpin).
Reference the spectrum to the residual HOD signal (approx. 4.79 ppm) for tH NMR or an
internal standard for 3C NMR.

// Node for the core molecule molecule [label="Sodium Phenolate
Trihydrate\nCsHsONa-3H20", pos="0,0!", shape=ellipse, fillcolor="#202124"];
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I/l Nodes for spectroscopic techniques nmr [label="NMR Spectroscopy", fillcolor="#4285F4",
pos="-3,2!"]; ir [label="IR Spectroscopy", fillcolor="#34A853", pos="3,2!"]; xrd [label="X-Ray
Diffraction”, fillcolor="#EA4335", pos="0,-3!"];

// Nodes for information derived from each technique nmr_info [label="Proton Environment
(*H)\nCarbon Skeleton (33C)\nStructural Integrity", shape=note, fillcolor="#F1F3F4",
fontcolor="#202124", pos="-3,4!"]; ir_info [label="Functional Groups (O-H, C=C)\nWater of
Hydration", shape=note, fillcolor="#F1F3F4", fontcolor="#202124", pos="3,4!"]; xrd_info
[label="Crystalline Phase\nLattice Structure\nHydration State", shape=note,
fillcolor="#F1F3F4", fontcolor="#202124", pos="0,-5!"];

// Edges connecting techniques to the molecule molecule -> nmr [color="#4285F4"]; molecule -
> ir [color="#34A853"]; molecule -> xrd [color="#EA4335"];

// Edges connecting techniques to their derived information nmr -> nmr_info [style=dashed,
color="#4285F4"]; ir -> ir_info [style=dashed, color="#34A853"]; xrd -> xrd_info [style=dashed,
color="#EA4335"]; } * Caption: Multi-technique characterization workflow.

Infrared (IR) Spectroscopy: Fingerprinting
Functional Groups

IR spectroscopy is a rapid and powerful technique for identifying the functional groups present
in a molecule. For sodium phenolate trihydrate, it is particularly effective for confirming the
presence of the aromatic ring, the C-O bond, and, crucially, the water of hydration.

Expertise & Experience: Why IR?

While NMR maps the C-H skeleton, IR provides a direct "fingerprint” of molecular vibrations.
The most telling feature for this compound is the very broad, strong absorption band of the O-H
stretching vibrations from the three water molecules. This, combined with the characteristic
aromatic and C-O stretches, provides a rapid and cost-effective method for identity
confirmation. Commercial suppliers often list "Identity (IR): passes test" on their certificates of
analysis, highlighting its role in quality control.[4]

Data Interpretation: Key Vibrational Modes
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o O-H Stretch (Water of Hydration): A very broad and intense absorption band is expected in
the region of 3200-3500 cm~1. This is the most prominent feature and directly confirms the
hydrated nature of the salt.

e Aromatic C-H Stretch: Sharp, medium-intensity peaks appearing just above 3000 cm~1
(typically 3030-3100 cm™1).

o Aromatic C=C Ring Stretch: Several sharp peaks of varying intensity in the 1450-1600 cm~1
region. These are characteristic of the benzene ring.

o C-O Stretch: A strong, sharp absorption band is expected around 1250-1300 cm~1, indicative
of the phenoxide C-O bond.

Trustworthiness: Self-Validating IR Protocol

Experimental Protocol: Attenuated Total Reflectance (ATR)-IR

o Sample Preparation: Place a small amount (a few milligrams) of the crystalline sodium
phenolate trihydrate powder directly onto the ATR crystal (e.g., diamond or germanium). No
further preparation is needed.

e Background Scan: Before running the sample, acquire a background spectrum of the clean,
empty ATR crystal. This is crucial to subtract atmospheric CO2 and H20 signals.

o Sample Acquisition: Apply pressure using the ATR anvil to ensure good contact between the
sample and the crystal. Collect the spectrum, typically by co-adding 16 to 32 scans at a
resolution of 4 cm~1.

o Data Processing: The software automatically performs a background subtraction. The
resulting spectrum should be displayed in terms of transmittance or absorbance versus
wavenumber (cm™1).

X-ray Diffraction (XRD): Confirming Crystalline
Phase and Hydration State

As a crystalline solid, sodium phenolate trihydrate has a highly ordered, repeating three-
dimensional arrangement of atoms. Powder X-ray Diffraction (PXRD) is the definitive technique
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for analyzing this crystal structure.

Expertise & Experience: Why XRD?

NMR and IR confirm the molecular structure, but only XRD can confirm the macroscopic solid-
state form. This is critical for hydrates, as different hydration states (e.g., monohydrate,
trinydrate, anhydrous) will have completely different crystal lattices and thus produce unique
diffraction patterns. Literature confirms that XRD is used to verify the formation of the trihydrate
phase.[1] Therefore, XRD is not just a characterization tool but a crucial quality control method
to verify that the correct hydrated form has been synthesized and that no phase conversion has
occurred during storage. A patent for the purification of sodium phenate describes a process to
specifically crystallize out the trihydrate form, indicating the industrial relevance of isolating this
specific phase.[9]

Data Interpretation: The Crystalline Fingerprint

A PXRD experiment generates a diffractogram, which is a plot of diffraction intensity versus the
diffraction angle (26).

e The Pattern: The pattern consists of a series of sharp peaks (Bragg reflections) at specific 20
angles.

» Uniqueness: The position and relative intensity of these peaks are a unique "fingerprint" of
the sodium phenolate trihydrate crystal lattice.

e Phase Purity: A pure sample will show only the peaks corresponding to the trinydrate phase.
The presence of other peaks would indicate impurities or a mixture of different hydrated
forms.

Trustworthiness: Self-Validating XRD Protocol

Experimental Protocol: Powder X-ray Diffraction (PXRD)

o Sample Preparation: Gently grind the crystalline sample into a fine, homogeneous powder
using an agate mortar and pestle to ensure random orientation of the crystallites.

o Sample Mounting: Pack the powder into a sample holder, ensuring a flat, level surface that is
flush with the holder's rim.
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Instrumentation: Use a powder diffractometer equipped with a standard X-ray source (e.g.,

Cu Ko, A=1.54 A).
o Data Acquisition:

o Set the 20 scan range, typically from 5° to 50°, which covers the most characteristic
reflections for organic compounds.

o Use a step size of ~0.02° and a dwell time of 1-2 seconds per step.

o Data Analysis: The resulting diffractogram is compared against a reference pattern for
sodium phenolate trihydrate to confirm phase identity and purity.

Sample: Purported Confirmed:
Sodium Phenolate Trihydrate Sodium Phenolate Trihydrate

Check: Water content
approx. 31.7%?

Check: Correct aromatic
shifts & integrations?

Check: O-H, C=C, C-O bands?

diffraction pattern?

Click to download full resolution via product page

Summary and Integrated Analysis

No single technique provides a complete picture. True analytical trustworthiness comes from

the integration of orthogonal techniques, where the results from each method validate the
others.
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Expected Result

. for Sodium Information

Technique Parameter .

Phenolate Confirmed

Trihydrate

~6.6-6.8 (d, 2H), ~6.9-  Aromatic proton
1H NMR Chemical Shifts (ppm) 7.1 (t, 1H), ~7.1-7.3 (t,  environment and

2H) integrity

4 signals: ~168-172

) ) Carbon skeleton and
13C NMR Chemical Shifts (ppm)  (C-0O), ~130-132,
symmetry

~122-124, ~118-120

3200-3500 (broad), Presence of H20,
IR Wavenumbers (cm™1) >3000 (sharp), 1450- aromatic C-H, C=C,

1600, 1250-1300 and C-O

A unique, shar Crystalline phase
XRD 20 Peaks _ q. P , Y _ P ,

diffraction pattern identity and purity

Confirmation of

Karl Fischer Water Content ~31.7% wiw trihnydrate

stoichiometry

This integrated approach forms a self-validating system. IR provides a quick confirmation of
hydration and functional groups. NMR confirms the precise organic structure. XRD confirms the
correct solid-state form. Finally, a quantitative technique like Karl Fischer titration can verify the
water content (the theoretical value for a trihydrate is ~31.7% wi/w), validating the findings from
the other methods.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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